Cas no 791584-15-1 ((2-methyl-2H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (2-methyl-2H-1,2,3-triazol-4-yl)methanamine
• CAS No: 791584-15-1
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD28505866
• CID: 4659131
• PubChem ID: 55284239
• Update Time: 2025-05-20

(2-methyl-2H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-1,2,3-triazol-4-yl)methanamine

• MDL： MFCD28505866
• Inchi： 1S/C4H8N4/c1-8-6-3-4(2-5)7-8/h3H,2,5H2,1H3
• InChI Key： GRICOPNPZSTXAI-UHFFFAOYSA-N
• SMILES： C(C1C=NN(C)N=1)N

Additional information on (2-methyl-2H-1,2,3-triazol-4-yl)methanamine

The Compound CAS No. 791584-15-1: (2-Methyl-2H-1,2,3-Triazol-4-Yl)Methanamine

The compound with CAS No. 791584-15-1, commonly referred to as (2-methyl-2H-1,2,3-triazol-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound features a triazole ring system with a methyl group substitution at the 2-position and an amino group attached to the 4-position via a methylene bridge. This unique arrangement contributes to its distinctive chemical properties and potential bioactivity.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain triazole derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that (2-methyl-2H-1,2,3-triazol-4-yl)methanamine could be a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches such as the Huisgen cycloaddition reaction. The use of click chemistry not only enhances the efficiency of synthesis but also aligns with the principles of green chemistry by minimizing waste and reducing environmental impact. A study in Organic Process Research & Development detailed an optimized synthesis pathway for similar triazole derivatives, emphasizing the scalability and cost-effectiveness of such methods.

From a structural perspective, the presence of the methyl group at the 2-position of the triazole ring introduces steric hindrance, which can influence both the physical properties and biological interactions of the molecule. This substitution pattern is thought to enhance stability and solubility, making it more amenable for pharmaceutical applications. Additionally, computational studies using molecular docking have revealed that this compound has potential binding affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

Another area where (2-methyl-2H-1,2,3-triazol-4-Yl)methanamine has shown promise is in its role as an intermediate in more complex molecular constructions. For example, researchers have utilized this compound as a building block for constructing larger heterocyclic frameworks with enhanced bioactivity. A paper in Tetrahedron Letters described its use in synthesizing a novel class of macrocyclic compounds with potential applications in peptide mimetics.

Furthermore, recent advancements in analytical techniques have enabled a deeper understanding of this compound's spectroscopic properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity with unprecedented accuracy. These techniques are essential for ensuring the reliability of experimental data in preclinical studies.

In conclusion, CAS No. 791584-15-1 represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a key player in future drug development efforts.